Cas no 1394120-64-9 (6-Bromo-5-fluoro-3-methyl-1H-indazole)

6-Bromo-5-fluoro-3-methyl-1H-indazole is a heterocyclic organic compound featuring a bromo and fluoro substituent on the indazole core, along with a methyl group at the 3-position. This structure imparts unique reactivity and selectivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of halogen atoms enhances its utility in cross-coupling reactions, while the methyl group contributes to steric and electronic modulation. Its high purity and stability under standard conditions ensure reliable performance in research and industrial applications. This compound is particularly useful in the development of biologically active molecules, offering versatility in medicinal chemistry and material science.

6-Bromo-5-fluoro-3-methyl-1H-indazole structure

1394120-64-9 structure

Product Name:6-Bromo-5-fluoro-3-methyl-1H-indazole

CAS No:1394120-64-9

MF:C₈H₆BrFN₂

MW:229.049044132233

MDL:MFCD20278282

CID:3167478

PubChem ID:68181839

Update Time:2025-07-20

6-Bromo-5-fluoro-3-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-5-fluoro-3-methyl-1H-indazole
- ZNFWMSIESUUWJQ-UHFFFAOYSA-N
- 3469AJ
- FCH1602619
- SB15593
- AK155360
- AX8289933
- AS-51471
- MFCD20278282
- C8H6BrFN2
- 6-bromo-5-fluoro-3-methyl-2H-indazole
- CS-0054410
- AKOS024261025
- DB-169823
- 1394120-64-9
- P12751
- 1H-Indazole, 6-bromo-5-fluoro-3-methyl-
- SCHEMBL11970930
- MDL： MFCD20278282
- Inchi： 1S/C8H6BrFN2/c1-4-5-2-7(10)6(9)3-8(5)12-11-4/h2-3H,1H3,(H,11,12)
- InChI Key： ZNFWMSIESUUWJQ-UHFFFAOYSA-N
- SMILES： BrC1C(=CC2C(C=1)=NNC=2C)F

Computed Properties

Exact Mass: 227.96984g/mol
Monoisotopic Mass: 227.96984g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 28.7
XLogP3: 2.7

6-Bromo-5-fluoro-3-methyl-1H-indazole Pricemore >>

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